Cas no 1538951-02-8 (4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol
• CAS No: 1538951-02-8
• MF: C₁₁H₁₅BrFNO
• MW: 276.145305871964
• CID: 5180794
• PubChem ID: 75539683
• Update Time: 2025-05-20

4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-[[(4-bromo-3-fluorophenyl)methyl]amino]-
• 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H15BrFNO/c1-8(15)4-5-14-7-9-2-3-10(12)11(13)6-9/h2-3,6,8,14-15H,4-5,7H2,1H3
• InChI Key： SSEIHISCKDZZLL-UHFFFAOYSA-N
• SMILES： CC(O)CCNCC1=CC=C(Br)C(F)=C1

Additional information on 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol

4-{(4-Bromo-3-Fluorophenyl)Methylamino}Butan-2-Ol: A Comprehensive Overview

4-{(4-Bromo-3-fluorophenyl)methylamino}butan-2-ol, also known by its CAS number 1538951-02-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a bromo-fluorophenyl group with a butanediol backbone. The compound's structure and properties make it a valuable tool in various research and industrial applications.

The molecular structure of 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol consists of a central butane chain with hydroxyl and amino groups attached. The amino group is further substituted with a bromo-fluorophenyl moiety, which introduces significant electronic and steric effects. This combination of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the key areas of research involving this compound is its role in drug discovery. The presence of the bromo-fluorophenyl group imparts unique pharmacokinetic properties, making it an attractive candidate for use in medicinal chemistry. For instance, recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant activities. These properties are particularly relevant in the context of developing treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol has also been studied for its potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This could pave the way for applications in catalysis, sensing, and other areas where metal-ligand interactions are critical.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bromo-fluorophenyl derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are crucial for scaling up production to meet growing demand from both academic and industrial sectors.

From an environmental perspective, understanding the fate and transport of 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during its use.

In conclusion, 4-{(4-bromo-3-fluorophenyl)methylamino}butan-2-ol is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a valuable asset in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.